3-({4-[(4-bromophenoxy)acetyl]-1-piperazinyl}methyl)-1H-indole oxalate

• IUPAC Name: 2-(4-bromophenoxy)-1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C21H22BrN3O2.C2H2O4/c22-17-5-7-18(8-6-17)27-15-21(26)25-11-9-24(10-12-25)14-16-13-23-20-4-2-1-3-19(16)20;3-1(4)2(5)6/h1-8,13,23H,9-12,14-15H2;(H,3,4)(H,5,6)
• InChI Key: LLRKCBQSIZRLBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CNC3=CC=CC=C32)C(=O)COC4=CC=C(C=C4)Br.C(=O)(C(=O)O)O
• Molecular Formula: C23H24BrN3O6
• Molecular Weight: 518.4 g/mol

Description

3-({4-[(4-bromophenoxy)acetyl]-1-piperazinyl}methyl)-1H-indole oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as BMT-1 and belongs to the class of indole derivatives. BMT-1 has been extensively studied for its pharmacological properties and has shown promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of BMT-1 is not fully understood. However, it is believed that BMT-1 exerts its pharmacological effects by modulating the activity of various neurotransmitters in the central nervous system. BMT-1 has been shown to interact with the serotonin and dopamine receptors, which are known to play a crucial role in regulating mood and behavior.
Biochemical and Physiological Effects:
BMT-1 has been shown to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the activity of pro-inflammatory cytokines. BMT-1 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, BMT-1 has been shown to improve cognitive function and reduce anxiety and depression-like behaviors in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMT-1 in lab experiments is its wide range of pharmacological properties. BMT-1 has been shown to possess anti-inflammatory, analgesic, anti-cancer, and anxiolytic properties, making it a versatile compound for scientific research. However, one of the limitations of using BMT-1 in lab experiments is its complex synthesis process, which can be time-consuming and challenging to reproduce.

Future Directions

There are several future directions for the scientific research of BMT-1. One possible direction is to study the potential use of BMT-1 as an anti-cancer agent. BMT-1 has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. Another possible direction is to study the potential use of BMT-1 as an anti-depressant and anxiolytic agent. BMT-1 has been shown to improve cognitive function and reduce anxiety and depression-like behaviors in preclinical studies, making it a potential candidate for the treatment of mood disorders. Additionally, future studies could focus on optimizing the synthesis process of BMT-1 to make it more efficient and cost-effective.
Conclusion:
In conclusion, BMT-1 is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMT-1 has been extensively studied for its pharmacological properties and has shown promising results in various preclinical studies. The synthesis of BMT-1 is a complex process that requires careful attention to detail and a high level of expertise. BMT-1 has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. Future studies could focus on optimizing the synthesis process of BMT-1 and studying its potential use as an anti-cancer and anti-depressant agent.

Synthesis Methods

The synthesis of BMT-1 involves the reaction of 4-bromophenylacetic acid with piperazine and subsequently reacting the resulting product with indole-3-carbaldehyde. The final product is obtained by reacting the intermediate compound with oxalic acid. The synthesis of BMT-1 is a complex process that requires careful attention to detail and a high level of expertise.

Scientific Research Applications

BMT-1 has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. BMT-1 has also been studied for its potential use as an anti-depressant and anxiolytic agent.